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Compound of Interest

Compound Name: Casuarictin

Cat. No.: B1606770 Get Quote

For Immediate Implementation by Researchers, Scientists, and Drug Development

Professionals

This document provides comprehensive guidance on the proper disposal procedures for

Casuarictin, a hydrolysable tannin commonly used in laboratory research. Adherence to these

protocols is essential to ensure laboratory safety, environmental protection, and regulatory

compliance. While Casuarictin is a naturally derived compound, and some suppliers ship it as

a non-hazardous chemical, it is prudent to handle its disposal with the care afforded to all

laboratory chemicals, particularly in the absence of a definitive Safety Data Sheet (SDS) with

comprehensive hazard classifications.

Core Principles of Casuarictin Disposal
The primary principle for the disposal of Casuarictin is to avoid its release into the sanitary

sewer system or general waste streams without proper assessment and treatment. The high

solubility of Casuarictin in solvents like DMSO, pyridine, methanol, and ethanol necessitates

careful handling of solutions to prevent environmental contamination.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Casuarictin.
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Property Value Source

Molecular Formula C₄₁H₂₈O₂₆ [1]

Molecular Weight 936.65 g/mol [2]

CAS Number 79786-00-8 [2][3][4][5][6][7]

Appearance
Grayish-white or yellow

powder

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
[3]

GHS Hazard Classification
Not definitively established;

handle as chemical waste.
[6]

Experimental Protocols for Disposal
The following step-by-step procedures should be followed for the disposal of Casuarictin
waste. These protocols are designed to be clear, concise, and easy to implement in a

laboratory setting.

Solid Casuarictin Waste Disposal
This procedure applies to unused or expired solid Casuarictin, as well as lab debris (e.g.,

weighing papers, contaminated gloves) lightly contaminated with the compound.

Segregation: Collect all solid Casuarictin waste in a dedicated, clearly labeled hazardous

waste container. The container should be made of a material compatible with the chemical

and have a secure lid.

Labeling: Label the container with "Hazardous Waste," the full chemical name "Casuarictin,"

the CAS number "79786-00-8," and the approximate quantity.

Storage: Store the sealed container in a designated hazardous waste accumulation area,

away from incompatible materials.

Disposal: Arrange for pickup and disposal by your institution's Environmental Health and

Safety (EHS) office or a licensed chemical waste disposal contractor.
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Liquid Casuarictin Waste Disposal
This procedure applies to solutions containing Casuarictin.

Collection: Collect all liquid waste containing Casuarictin in a dedicated, leak-proof, and

clearly labeled hazardous waste container.

Solvent Compatibility: If the solvent is flammable (e.g., ethanol, methanol), use a container

suitable for flammable liquids. Do not mix incompatible waste streams.

Labeling: Label the container with "Hazardous Waste," the full chemical names of all

components (e.g., "Casuarictin in Ethanol"), their approximate concentrations, and the CAS

number for Casuarictin.

Storage: Store the sealed container in a designated hazardous waste accumulation area,

ensuring proper segregation from other chemical waste.

Disposal: Arrange for pickup and disposal through your institution's EHS office or a certified

hazardous waste vendor.

Decontamination of Glassware and Equipment
Initial Rinse: Rinse contaminated glassware and equipment with a suitable solvent (e.g.,

ethanol or methanol) to remove residual Casuarictin.

Rinsate Collection: Collect the initial rinsate as liquid chemical waste and dispose of it

according to the procedure outlined above.

Final Cleaning: After the initial rinse, wash the glassware and equipment with soap and

water.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Casuarictin waste in a laboratory setting.
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Caption: Decision workflow for the proper segregation and disposal of solid and liquid

Casuarictin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1606770#casuarictin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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